methyl 4-iodo-2-(N-(4-methoxy-6-methyl-1,3,5-triazin-2-ylcarbamoyl)sulfamoyl)benzoate

• IUPAC Name: methyl 4-iodo-2-[(4-methoxy-6-methyl-1,3,5-triazin-2-yl)carbamoylsulfamoyl]benzoate
• InChI: InChI=1S/C14H14IN5O6S/c1-7-16-12(19-14(17-7)26-3)18-13(22)20-27(23,24)10-6-8(15)4-5-9(10)11(21)25-2/h4-6H,1-3H3,(H2,16,17,18,19,20,22)
• InChI Key: VWGAYSCWLXQJBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC(=N1)OC)NC(=O)NS(=O)(=O)C2=C(C=CC(=C2)I)C(=O)OC
• Molecular Formula: C14H14IN5O6S
• DSSTOX Substance ID: DTXSID101020557
• Molecular Weight: 507.26 g/mol
• CAS RN: 144550-06-1

Description

“Methyl 4-iodo-2-(N-(4-methoxy-6-methyl-1,3,5-triazin-2-ylcarbamoyl)sulfamoyl)benzoate” is a chemical compound with the formula C14H14IN5O6S. It has a molecular weight of 507.26 g/mol. This compound is not for direct human use.

Synthesis Analysis

The synthesis of this compound involves the reaction of methyl 4-iodo-2-isocyanatosulfonylbenzoate with 2-amino-4-methoxy-6-methyl-1,3,5-triazine. The reaction is carried out in ethyl acetate or toluene at 50°C. After the reaction, the mixture is filtered, and the solid is washed repeatedly with dilute hydrochloric acid and dried.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzoate group, a sulfamoyl group, and a 1,3,5-triazin-2-ylcarbamoyl group. The iodine atom is attached to the 4th position of the benzoate group.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 507.26 g/mol. It has a density of 1.93 g/cm3. The boiling point and melting point are not specified in the available sources.

Scientific Research Applications

Iodosulfuron-methyl: Comprehensive Analysis of Scientific Research Applications

Herbicide Efficacy in Agriculture: Iodosulfuron-methyl is widely used as a herbicide to control broadleaf weeds in crops like winter wheat and winter barley. .

Environmental Fate and Eco-toxicity: Studies on Iodosulfuron-methyl have delved into its environmental fate, assessing its persistence in soil and water, as well as its potential eco-toxicity. .

Human Health Concerns: Research has also focused on the human health aspects of Iodosulfuron-methyl exposure. .

Synthesis of Metabolites: Synthetic approaches have been explored to create metabolites of Iodosulfuron-methyl. .

Development of Ionic Liquids: Innovative research has hypothesized that combining the sulfonylurea anion of Iodosulfuron-methyl with quaternary tetraalkylammonium cations could yield biologically active ionic liquids. .

Resistance Characterization: The resistance of certain weed species to Iodosulfuron-methyl has been a subject of study. .

Mechanism of Action

Target of Action

The primary target of Iodosulfuron-methyl is the enzyme acetolactate synthase (ALS) . ALS plays a crucial role in the synthesis of branched amino acids – L-leucine, L-isoleucine, and L-valine .

Mode of Action

Iodosulfuron-methyl acts by inhibiting the activity of ALS . This inhibition disrupts the synthesis of essential branched amino acids, which are crucial for plant growth .

Biochemical Pathways

The inhibition of ALS disrupts the synthesis of branched amino acids, leading to a disruption in protein synthesis. This, in turn, interferes with DNA synthesis and cell division and growth, ultimately leading to plant death .

Pharmacokinetics

Iodosulfuron-methyl is highly soluble in aqueous solution and semi-volatile . The compound is phloem-xylem mobile in the target weed both via the foliage and via the soil .

Result of Action

The inhibition of ALS by Iodosulfuron-methyl leads to a disruption in the synthesis of essential branched amino acids. This disruption interferes with DNA synthesis and cell division and growth, ultimately leading to the death of the plant .

Action Environment

Iodosulfuron-methyl is highly soluble in aqueous solution and semi-volatile . . Environmental factors such as soil type, temperature, and moisture can influence the action, efficacy, and stability of Iodosulfuron-methyl.

Synthesis routes and methods I

Procedure details

2.59 g of potassium tert-butylate was added to a suspension of 2.85 g of 2-amino-4-methoxy-6-methyl-1,3,5-triazine in 40 ml of dimethylacetamide (DMA) at room temperature to form a first mixture. A solution of 4.94 g of diphenyl carbonate in 20 ml of DMA was then added dropwise to the first mixture at about 5° C. to form a second mixture. The second mixture was subsequently added dropwise to a solution of 5.00 g of methyl 2-aminosulfonyl-4-iodobenzoate (92.5% pure) in 15 ml of DMA at about 5° C., to form a third mixture. When the reaction ended, the third mixture was filtered over kieselguhr (®Celite). The filtrate was introduced into a solution of 200 ml of ice-water and 10 ml of concentrated hydrochloric acid, whereby the crude urea product separated out. The crude product which separated out was then purified by stirring with methanol and diisopropyl ether and dried. The yield was 4.50 g (66% of theory).

Synthesis routes and methods II

Procedure details

0.084 g of sodium hydride (60% pure in paraffin oil) was added to a suspension of 0.23 g of 2-amino-4-methoxy-6-methyl-1,3,5-triazine in 3 ml of dimethylacetamide (DMA) at room temperature to form a mixture. The mixture was stirred until the evolution of gas ended. A solution of 0.44 g of diphenyl carbonate in 1 ml of DMA was then slowly added dropwise at about 5° C., and the resulting mixture therefrom was stirred for 10 minutes. A solution of 0.68 g of methyl 2-aminosulfonyl-4-iodobenzoate (92.5% pure) in 2 ml of DMA was slowly added dropwise, to the resulting mixture, while cooled in an ice bath, to form a reaction mixture. When the reaction ended, the reaction mixture was then introduced into a solution of 30 ml of ice-water and 0.25 ml of concentrated hydrochloric acid, whereby a crude product separated out. The crude product which separated out was then purified by washing with a little water, methanol and diisopropyl ether and drying. The yield was 0.47 g (46% of theory).

Synthesis routes and methods III

Procedure details

5.09 g of sodium tert-butylate was added to a suspension of 3.69 g of 2-amino-4-methoxy-6-methyl-1,3,5-triazine in 100 ml of DMA at room temperature. After cooling to 3-7° C., a solution of 5.64 g of diphenyl carbonate and 50 ml of DMA was added dropwise, to form a reaction mixture. The reaction mixture was then stirred at that temperature for 15 minutes. The reaction mixture was then added dropwise to a solution of 8.85 g of methyl 2-aminosulfonyl-4-iodobenzoate and 50 ml of DMA at 3-7° C., to form a resulting mixture which was stirred at 3° C. for 1 hour and at room temperature for 2 hours. The volatile components were then distilled off under reduced pressure. The residue was dissolved in 250 ml of water and acidified with concentrated hydrochloric acid (pH=2-3) whereby the crude product separated out. The crude product which separated out was washed with methanol and diisopropyl ether. After drying, 8.4 g of the desired product (purity>92%) was obtained.

Synthesis routes and methods IV

Procedure details

0.96 g of sodium tert-butylate was added to a suspension of 1.05 g of 2-amino-4-methoxy-6-methyl-1,3,5-triazine in 20 ml of dimethylacetamide (DMA) at room temperature, with vigorous stirring, to form a first mixture. A solution of 1.12 g of diphenyl carbonate in 10 ml of DMA was then added to the first mixture, in the course of 7 minutes, while it was cooled in an ice bath, to form a second mixture. The second mixture was subsequently stirred for another 15 minutes while cooled in the ice bath, and a solution of 1.84 g of methyl 2-aminosulfonyl-4-iodobenzoate (92.5% pure) in DMA was then added dropwise in the course of 7 minutes. When the reaction ended, the product was worked up as described in Example 1. 1.47 g of the desired product (58% of theory) was thus obtained.

Synthesis routes and methods V

Procedure details

Under protective gas, a 14.5% strength solution (1465 g) of methyl 4-iodo-2-isocyanatosulfonylbenzoate in xylene is added over 4 hours at a constant rate at 50° C. to a suspension of 84.5 g of 2-amino-4-methoxy-6-methyl-1,3,5-triazine in 670 g of ethyl acetate. After the addition has ended, the mixture is stirred at the same temperature for approximately 4 hours, and the ethyl acetate is then distilled off under reduced pressure (80–60 mbar, T=50° C.). The suspension that remains is filtered off with suction and the solid is washed repeatedly with dilute hydrochloric acid and dried; if appropriate, acetone can be added to the hydrochloric acid. This gives 297 g (content>98%) of the title compound; yield 99.2% of theory.

Q & A

Q1: What is the primary mechanism of action of iodosulfuron-methyl?

A1: Iodosulfuron-methyl acts by inhibiting the acetolactate synthase (ALS) enzyme, also known as acetohydroxyacid synthase (AHAS) [, , , , ]. This enzyme is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants.

Q2: How does the inhibition of ALS by iodosulfuron-methyl affect plants?

A2: Inhibiting ALS disrupts the production of essential amino acids, leading to stunted growth, chlorosis (yellowing of leaves), and eventual plant death [, , , , ]. This makes iodosulfuron-methyl effective against various grassy and broadleaf weeds.

Q3: Does iodosulfuron-methyl affect all plant species equally?

A3: No. Iodosulfuron-methyl exhibits selectivity towards certain crops like wheat, durum wheat, and triticale, showing minimal to no phytotoxic effects on these plants [, ]. This selectivity is attributed to factors like differences in herbicide uptake, translocation, and metabolism between crop and weed species.

Q4: What is the molecular formula and weight of iodosulfuron-methyl?

A4: While the provided research does not explicitly state the molecular formula and weight, this information can be readily calculated from the chemical name and structure. The molecular formula is C14H17IN4O6S, and the molecular weight is 496.3 g/mol.

Q5: What factors influence the degradation of iodosulfuron-methyl in soil?

A6: The degradation rate of iodosulfuron-methyl in soil is influenced by several factors, including soil moisture content, pH, organic matter content, and microbial activity [, , ]. Higher moisture and organic matter content generally accelerate degradation, while higher pH tends to slow it down. Soil microorganisms play a significant role in biodegrading the compound [, , ].

Q6: What formulations of iodosulfuron-methyl are commonly used?

A7: Iodosulfuron-methyl is often formulated as a sodium salt for commercial applications [, , , ]. It is available in various formulations, including oil dispersible concentrates, wettable powders, and water-dispersible granules [].

Q7: Can the formulation of iodosulfuron-methyl impact its efficacy?

A8: Yes, the formulation can significantly affect the herbicide's efficacy by influencing factors like its solubility, stability, uptake, and translocation within plants [, , ]. For instance, oil miscible formulations have shown improved efficacy compared to other formulations [].

Q8: Can adjuvants enhance the performance of iodosulfuron-methyl?

A9: Yes, research demonstrates that using adjuvants can improve the efficacy of iodosulfuron-methyl [, , ]. Adjuvants like alkyl aryl polyglycol ether and ethoxylated long-chain fatty amines were found to enhance the herbicide's performance against wild oat [].

Q9: Is there evidence of weed resistance to iodosulfuron-methyl?

A10: Yes, several studies report the development of weed resistance to iodosulfuron-methyl and other ALS-inhibiting herbicides [, , , , ]. This resistance is often attributed to the continuous and repeated use of these herbicides, leading to the selection of resistant weed biotypes.

Q10: What are the common mechanisms of resistance to iodosulfuron-methyl?

A11: Resistance mechanisms include target-site mutations in the ALS enzyme that reduce herbicide binding and metabolic resistance involving enhanced herbicide detoxification within the plant [, , , , ].

Q11: Is there cross-resistance between iodosulfuron-methyl and other herbicides?

A12: Yes, cross-resistance has been observed between iodosulfuron-methyl and other ALS-inhibiting herbicides belonging to different chemical groups like imidazolinones, triazolopyrimidines, and sulfonylureas [, , , ]. This highlights the importance of herbicide rotation and alternative weed management strategies.

Q12: How long does iodosulfuron-methyl persist in the environment?

A15: The persistence of iodosulfuron-methyl varies depending on environmental factors. In soil, its half-life ranges from 30 to 60 days, indicating relatively rapid degradation []. Factors like soil moisture, temperature, and microbial activity influence its persistence.

Q13: What analytical methods are used to determine iodosulfuron-methyl residues?

A16: High-performance liquid chromatography (HPLC) coupled with UV or MS detection is commonly used for quantifying iodosulfuron-methyl residues in various matrices like soil, water, and plant tissues [, , ].

Q14: Are there established and validated methods for iodosulfuron-methyl analysis?

A17: Yes, standardized and validated analytical methods for iodosulfuron-methyl analysis are crucial for ensuring data accuracy and reliability []. These methods involve meticulous validation procedures to determine parameters like accuracy, precision, specificity, and sensitivity.